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Cat. No.: S584187

Get Quote

The table below summarizes the basic chemical identification and property data available for Tricyclamol

Chloride (also known as Procyclidine hydrochloride), which may be useful for initial experimental setup [1]

[2].

Property Value / Description

CAS Number 1508-76-5 [2]

Synonym Procyclidine hydrochloride [2]

Molecular Formula C19H30ClNO [2]

Molecular Weight 323.90 g/mol [2]

Solubility (DMSO) 50 mg/mL (154.37 mM) [2]

Solubility (H2O) 5.56 mg/mL (17.17 mM) [2]

Mechanism of
Action

Muscarinic receptor antagonist; N-methyl-D-aspartate (NMDA) receptor
antagonist [3]

Mechanism of Action
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Based on the available information, here is a diagram illustrating the known molecular mechanisms of

Tricyclamol (Procyclidine). This may help in understanding its biological interactions for pharmacological

experiments [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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